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These application notes provide a comprehensive overview of the recommended in vivo
dosage and administration of TC-2153, a selective inhibitor of Striatal-Enriched protein tyrosine
Phosphatase (STEP), for use in mouse models. The protocols are based on established
research and are intended to guide researchers in designing their experimental paradigms.

TC-2153 has emerged as a promising therapeutic candidate for neurodegenerative and
neuropsychiatric disorders. It acts by inhibiting STEP, a brain-specific phosphatase that
negatively regulates synaptic plasticity.[1][2] Inhibition of STEP by TC-2153 leads to increased
phosphorylation of key signaling proteins, thereby enhancing synaptic function and potentially
reversing cognitive deficits observed in models of Alzheimer's disease.[3][4]

Mechanism of Action

TC-2153 is a potent and selective inhibitor of STEP, with an IC50 of 24.6 nM.[4] It forms a
reversible covalent bond with the catalytic cysteine residue within the active site of STEP.[1][3]
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This inhibition prevents STEP from dephosphorylating its downstream targets. Key substrates
of STEP include:

o ERK1/2 (Extracellular signal-regulated kinase 1/2): Crucial for synaptic plasticity and
memory formation.

e Pyk2 (Proline-rich tyrosine kinase 2): Involved in the regulation of ion channel function and
synaptic transmission.

e GIuN2B subunit of the NMDA receptor: A critical component for synaptic plasticity.

By inhibiting STEP, TC-2153 increases the tyrosine phosphorylation of these substrates,
leading to the enhancement of synaptic strength and cognitive function.[1][3]

Quantitative Data Summary

The following table summarizes the recommended in vivo dosages of TC-2153 in mouse
models based on published studies.
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Parameter Details Reference
TC-2153 (8-
(trifluoromethyl)-1,2,3,4,5-

Drug Name o ] [3]
benzopentathiepin-6-amine
hydrochloride)

Mouse Model 3xTg-AD mice, C57BL/6J mice  [3][5]

Route of Administration

Intraperitoneal (i.p.), Oral (p.o.)

[3][6]

Dosage Range (i.p.)

1 mg/kg, 3 mg/kg, 6 mg/kg, 10
mg/kg, 20 mg/kg

[1](6]

Effective Acute Dose (i.p.)

10 mg/kg

[3](5]

Effective Chronic Dose (i.p.)

20 mg/kg (once daily for 7
days)

[6]

Dosage Range (p.o.)

10 mg/kg, 20 mg/kg (single

dose)

[6]

Vehicle

2.8% DMSO in saline

[5117]

Treatment Schedule

Acute (single dose, 3 hours
prior to testing) or Chronic

(daily for 7 days)

[3][6]

Experimental Protocols
Preparation of TC-2153 for In Vivo Administration

Materials:

e TC-2153 powder

e Dimethyl sulfoxide (DMSO)

o Sterile saline (0.9% NacCl)

Procedure:
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Weigh the required amount of TC-2153 powder.

Dissolve the TC-2153 powder in a small volume of DMSO to create a stock solution.

Further dilute the stock solution with sterile saline to achieve the final desired concentration.
For a 10 mg/kg dose in a 25g mouse, a common injection volume is 100 yL. Ensure the final
concentration of DMSO is low (e.g., 2.8%) to minimize toxicity.[5][7]

Vortex the solution thoroughly to ensure it is well-mixed.

Prepare the vehicle control solution using the same concentration of DMSO in saline.

In Vivo Administration Protocol (Intraperitoneal
Injection)

Animal Model:

Adult male and female C57BL/6J mice or 3xTg-AD mice (6-12 months old) are commonly
used.[3][5]

Procedure:

Gently restrain the mouse.

Locate the intraperitoneal injection site in the lower abdominal quadrant.

Using a sterile insulin syringe, inject the prepared TC-2153 solution or vehicle control.

For acute studies, administer the injection 3 hours prior to behavioral testing or tissue
collection.[3][5]

For chronic studies, administer the injection once daily for the specified duration (e.g., 7
days).[6]

Monitor the animals for any adverse reactions following the injection.

Evaluation of Cognitive Effects (Y-Maze Test)
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Purpose:

e To assess spatial working memory.

Procedure:

Three hours after a single intraperitoneal injection of TC-2153 (10 mg/kg) or vehicle, place
the mouse at the end of one arm of the Y-maze.[3]

» Allow the mouse to freely explore the maze for a set period (e.g., 8 minutes).
e Record the sequence of arm entries.
e An alternation is defined as entries into all three arms on consecutive occasions.

o Calculate the percentage of spontaneous alternations as: (Number of alternations / (Total
number of arm entries - 2)) x 100.

e Anincrease in the percentage of spontaneous alternations in TC-2153 treated mice
compared to vehicle-treated controls suggests an improvement in spatial working memory.[3]

Visualizations
Signaling Pathway of TC-2153 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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